Cas no 890098-82-5 (2-Acetoxy-2',6'-dichlorobenzophenone)

• Product Name: 2-Acetoxy-2',6'-dichlorobenzophenone
• CAS No: 890098-82-5
• MF: C₁₅H₁₀Cl₂O₃
• MW: 309.144102573395
• MDL: MFCD07698848
• CID: 872991
• PubChem ID: 24722907
• Update Time: 2025-05-21

2-Acetoxy-2',6'-dichlorobenzophenone Chemical and Physical Properties

Names and Identifiers

• [2-(2,6-dichlorobenzoyl)phenyl] acetate
• 2-ACETOXY-2',6'-DICHLOROBENZOPHENONE
• AKOS016018202
• MFCD07698848
• 890098-82-5
• 2-(2,6-Dichlorobenzoyl)phenyl acetate
• DTXSID10641600
• 2-Acetoxy-2',6'-dichlorobenzophenone

• MDL： MFCD07698848
• Inchi： 1S/C15H10Cl2O3/c1-9(18)20-13-8-3-2-5-10(13)15(19)14-11(16)6-4-7-12(14)17/h2-8H,1H3
• InChI Key： UKUTWPUUEWSRGN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C1C=CC=CC=1OC(C)=O)=O)Cl

Computed Properties

• Exact Mass: 308.00100
• Monoisotopic Mass: 308.0006996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 4.14970

Additional information on 2-Acetoxy-2',6'-dichlorobenzophenone

Professional Introduction to 2-Acetoxy-2',6'-dichlorobenzophenone (CAS No. 890098-82-5)

2-Acetoxy-2',6'-dichlorobenzophenone, identified by its Chemical Abstracts Service (CAS) number 890098-82-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its acetoxy and dichlorobenzophenone functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The molecular structure of 2-Acetoxy-2',6'-dichlorobenzophenone consists of a benzophenone core substituted with two chlorine atoms at the 2 and 6 positions, and an acetoxy group at the 2-position. This arrangement imparts distinct reactivity, making it a versatile building block for further chemical modifications. The presence of both electron-withdrawing (chlorine) and electron-donating (acetoxy) groups allows for selective functionalization, enabling the synthesis of complex derivatives with tailored biological activities.

In recent years, 2-Acetoxy-2',6'-dichlorobenzophenone has been extensively studied for its potential applications in pharmaceutical research. Its dichlorobenzophenone moiety is particularly relevant in the development of photoinitiators for polymerization processes, where it serves as an efficient catalyst for UV-curable systems. The acetoxy group further enhances its utility by allowing for nucleophilic substitution reactions, which are crucial in medicinal chemistry for constructing heterocyclic frameworks.

One of the most compelling aspects of 2-Acetoxy-2',6'-dichlorobenzophenone is its role in the synthesis of kinase inhibitors, which are pivotal in targeted cancer therapies. Researchers have leveraged its structural features to develop novel compounds that selectively inhibit aberrant signaling pathways in tumor cells. For instance, derivatives of this compound have been shown to disrupt tyrosine kinase activity, a key mechanism in many oncogenic processes. The dichloro substitution pattern enhances binding affinity to protein targets, while the acetoxy group provides a site for further derivatization to optimize pharmacokinetic properties.

The compound's significance extends beyond pharmaceuticals into the realm of advanced materials. Its ability to undergo cross-linking reactions under UV irradiation makes it an attractive candidate for photopolymerizable coatings and adhesives. These materials find applications in microelectronics, where precise control over polymerization dynamics is essential for fabricating nanoscale devices. Additionally, 2-Acetoxy-2',6'-dichlorobenzophenone has been explored as a precursor for organic semiconductors, contributing to the development of flexible electronics and optoelectronic devices.

Recent advancements in computational chemistry have further highlighted the potential of 2-Acetoxy-2',6'-dichlorobenzophenone as a scaffold for drug discovery. Molecular modeling studies indicate that its rigid benzophenone core can stabilize enzyme active sites, while the chlorine and acetoxy groups facilitate hydrogen bonding interactions with biological targets. This has spurred interest in designing next-generation therapeutics with improved efficacy and reduced side effects.

The synthesis of 2-Acetoxy-2',6'-dichlorobenzophenone typically involves multi-step organic reactions, starting from commercially available aromatic precursors. The introduction of chlorine atoms at specific positions requires careful control over reaction conditions to avoid unwanted byproducts. Techniques such as electrophilic aromatic substitution followed by functional group transformations are commonly employed to achieve the desired structure. Purification methods like column chromatography or recrystallization ensure high yields of pure material suitable for downstream applications.

In conclusion, 2-Acetoxy-2',6'-dichlorobenzophenone (CAS No. 890098-82-5) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features enable diverse applications in pharmaceuticals, materials science, and polymer chemistry. As research continues to uncover new synthetic pathways and functional derivatives, this compound is poised to remain a cornerstone in innovation within these fields.